Cas no 128631-44-7 (1H-Thieno[3,4-d]imidazole-4-pentanamide,N-dodecylhexahydro-2-oxo-, [3aR-(3aa,4b,6aa)]- (9CI))

• Product Name: 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-dodecylhexahydro-2-oxo-, [3aR-(3aa,4b,6aa)]- (9CI)
• CAS No: 128631-44-7
• MF: C₂₂H₄₁N₃O₂S
• MW: 411.644844770432
• CID: 174345
• PubChem ID: 3083107
• Update Time: 2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanamide,N-dodecylhexahydro-2-oxo-, [3aR-(3aa,4b,6aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-dodecylhexahydro-2-oxo-, [3aR-(3aa,4b,6aa)]- (9CI)
• 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-dodecylpentanamide
• N-laurylbiotinamide
• 1H-Thieno(3,4-d)imidazole-4-pentanamide, N-dodecylhexahydro-2-oxo-, (3aR-(3aalpha,4beta,6aalpha))-
• N-dodecyl-5-[(3aR,4R,6aS)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamide
• DTXSID30155951
• 128631-44-7

• Inchi： 1S/C22H41N3O2S/c1-2-3-4-5-6-7-8-9-10-13-16-23-20(26)15-12-11-14-19-21-18(17-28-19)24-22(27)25-21/h18-19,21H,2-17H2,1H3,(H,23,26)(H2,24,25,27)/t18-,19-,21-/m1/s1
• InChI Key： VHLKJKKVTXPBJX-SFHLNBCPSA-N
• SMILES： S1C[C@@H]2[C@H]([C@H]1CCCCC(NCCCCCCCCCCCC)=O)NC(N2)=O

Computed Properties

• Exact Mass: 411.29223
• Monoisotopic Mass: 411.292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 5.7
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.023
• Boiling Point: 648.5°Cat760mmHg
• Flash Point: 346°C
• Refractive Index: 1.501
• PSA: 70.23